Cas no 660856-39-3 (Benzonitrile, 3-[[5-(4-chlorobenzoyl)-2-thiazolyl]amino]-)

• Product Name: Benzonitrile, 3-[[5-(4-chlorobenzoyl)-2-thiazolyl]amino]-
• CAS No: 660856-39-3
• MF: C₁₇H₁₀ClN₃OS
• MW: 339.798800945282
• CID: 1702717
• Update Time: 2024-08-31

Benzonitrile, 3-[[5-(4-chlorobenzoyl)-2-thiazolyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[5-(4-chlorobenzoyl)-2-thiazolyl]amino]-

• Inchi： 1S/C17H10ClN3OS/c18-13-6-4-12(5-7-13)16(22)15-10-20-17(23-15)21-14-3-1-2-11(8-14)9-19/h1-8,10H,(H,20,21)
• InChI Key： QEEIETABTADKCI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(NC2=NC=C(C(=O)C3=CC=C(Cl)C=C3)S2)=C1

Computed Properties

• Exact Mass: 339.0235

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 530.5±60.0 °C(Predicted)
• PSA: 65.78
• pka: 1.21±0.10(Predicted)